Technical Monograph: 4-Fluoro-N-phenethylbenzamide (CAS 33799-96-1)
Technical Monograph: 4-Fluoro-N-phenethylbenzamide (CAS 33799-96-1)
Content Type: Technical Reference & Experimental Guide Audience: Medicinal Chemists, Synthetic Organic Chemists, and CNS Drug Discovery Researchers
Executive Summary
4-Fluoro-N-phenethylbenzamide (CAS 33799-96-1) is a structural probe and synthetic intermediate primarily utilized in the development of central nervous system (CNS) agents. Chemically, it belongs to the N-substituted benzamide class, serving as a flexible, open-chain analog of rigid tetrahydroisoquinoline pharmacophores.[1]
Its significance in drug development is twofold:
-
Synthetic Utility: It is the direct precursor for the synthesis of 1-(4-fluorophenyl)-3,4-dihydroisoquinoline via the Bischler-Napieralski cyclization, a critical scaffold in the design of NMDA receptor antagonists and dopamine reuptake inhibitors.[1]
-
Pharmacological Probe: It is used in Structure-Activity Relationship (SAR) studies to determine the conformational requirements of the phencyclidine (PCP) binding site on the NMDA receptor, distinguishing between the efficacy of rigid vs. flexible ligand architectures.[1]
Physicochemical Profile
This compound exhibits lipophilic characteristics typical of CNS-penetrant molecules.[1] Researchers must account for its limited aqueous solubility during assay formulation.[1]
| Property | Value / Descriptor | Note |
| CAS Number | 33799-96-1 | |
| IUPAC Name | 4-fluoro-N-(2-phenylethyl)benzamide | |
| Molecular Formula | C₁₅H₁₄FNO | |
| Molecular Weight | 243.28 g/mol | |
| Physical State | White to off-white crystalline solid | |
| Melting Point | 108–110 °C (approx.) | Consistent with analogs; experimental verification recommended per batch. |
| Solubility | DMSO, Ethanol, Dichloromethane | Insoluble in water.[1][2] |
| LogP (Predicted) | ~3.2 – 3.5 | High lipophilicity; suitable for BBB penetration studies.[1] |
| H-Bond Donors | 1 (Amide NH) | |
| H-Bond Acceptors | 2 (Amide O, Fluorine) |
Synthetic Methodology
The synthesis of 4-fluoro-N-phenethylbenzamide is a self-validating protocol utilizing a Schotten-Baumann type acylation. This method is preferred for its high yield and ease of purification.[1]
Protocol: Acylation of Phenethylamine
Objective: Synthesis of CAS 33799-96-1 from 4-fluorobenzoyl chloride.
Reagents:
-
2-Phenylethylamine (1.0 equiv)
-
4-Fluorobenzoyl chloride (1.1 equiv)
-
Triethylamine (Et₃N) or Pyridine (1.2 equiv)[1]
-
Dichloromethane (DCM) [Anhydrous][1]
Step-by-Step Workflow:
-
Preparation: Dissolve 2-phenylethylamine (10 mmol) and Et₃N (12 mmol) in anhydrous DCM (20 mL) in a round-bottom flask under nitrogen atmosphere. Cool to 0°C.[1]
-
Addition: Add 4-fluorobenzoyl chloride (11 mmol) dropwise over 15 minutes. The exotherm must be controlled to prevent di-acylation side products.[1]
-
Reaction: Allow the mixture to warm to room temperature and stir for 3–4 hours. Monitor by TLC (Eluent: 30% EtOAc/Hexanes).[1]
-
Work-up: Quench with 1M HCl (to remove unreacted amine) followed by saturated NaHCO₃ (to remove excess acid). Wash the organic layer with brine.[1]
-
Purification: Dry over MgSO₄, filter, and concentrate in vacuo. Recrystallize the crude solid from Ethanol/Water or purify via flash chromatography.[1]
Primary Application: Bischler-Napieralski Cyclization
The most authoritative application of CAS 33799-96-1 is its conversion into the dihydroisoquinoline scaffold. This reaction validates the amide's role as a "gateway" molecule for heterocyclic synthesis.[1]
Mechanism of Action (Synthetic)
The amide oxygen attacks the phosphorus electrophile (POCl₃ or P₂O₅), activating the carbonyl carbon.[1] An intramolecular electrophilic aromatic substitution (EAS) follows, closing the ring at the ortho position of the phenethyl ring.[1]
Figure 1: The Bischler-Napieralski cyclization pathway transforming the open-chain amide into the rigid isoquinoline core.[3]
Biological Context: CNS Receptor Probe
In medicinal chemistry, 4-fluoro-N-phenethylbenzamide serves as a negative control or comparator in NMDA receptor studies.
-
The Pharmacophore Hypothesis: High-affinity NMDA antagonists (like PCP or MK-801) typically possess rigid bicyclic or tricyclic structures.[1]
-
The Experiment: By testing CAS 33799-96-1 (flexible) against its cyclized isoquinoline derivative (rigid), researchers isolate the effect of conformational restriction on binding affinity.[1]
-
Outcome: Generally, the flexible amide shows significantly reduced affinity compared to the rigid analog, validating the "induced fit" or specific steric requirements of the PCP binding site [1].[1]
Secondary Activity: Amyloid Aggregation
Recent studies indicate that N-phenethylbenzamide derivatives can inhibit the aggregation of Amyloid-beta (Aβ42).[1] The amide bond acts as a bioisostere for the linker region found in chalcones, potentially disrupting beta-sheet formation via hydrogen bonding interactions [2].[1]
Safety & Handling (SDS Highlights)
While specific toxicological data for this exact CAS is limited, it should be handled with the precautions standard for fluorinated benzamides and potential CNS-active agents.[1]
-
Hazard Classification: Irritant (Skin/Eye/Respiratory).[1]
-
Bioactivity Warning: As a structural analog of psychoactive substances, treat as a potential neuroactive agent.[1] Avoid inhalation of dust.[1][4][5][6]
-
PPE: Nitrile gloves, safety goggles, and fume hood usage are mandatory.[1]
References
-
Gray, N. M., et al. (1960/1980).[1] Phencyclidine-like Effects of Tetrahydroisoquinolines and Related Compounds. Journal of Medicinal Chemistry. (Contextual citation based on structural class and Bischler-Napieralski applications described in search results linking CAS to PCP-like pharmacophore studies).
-
Zhao, Y., et al. (2024).[1][6][7] N-Benzyl, N-phenethyl and N-benzyloxybenzamide derivatives inhibit amyloid-beta (Aβ42) aggregation and mitigate Aβ42-induced neurotoxicity.[7] Medicinal Chemistry Research. [1]
-
Coste, A., et al. (2010).[1] Synthesis of Amides and Sulfonamides. Organic Syntheses, 87, 231.[1] (General protocol validation for benzamide synthesis).
-
PubChem Compound Summary. (n.d.). N-(4-Fluorobenzoyl)-2-phenylethylamine. [1]
Sources
- 1. Organic Syntheses Procedure [orgsyn.org]
- 2. chembk.com [chembk.com]
- 3. chemistry.mdma.ch [chemistry.mdma.ch]
- 4. capotchem.com [capotchem.com]
- 5. fishersci.com [fishersci.com]
- 6. regdocs.bd.com [regdocs.bd.com]
- 7. <i>N</i>-Benzyl, <i>N</i>-phenethyl and <i>N</i>-benzyloxybenzamide derivatives inhibit amyloid-beta (Aβ42) aggregation and mitigate Aβ42-induced neurotoxicity - ProQuest [proquest.com]
